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This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of (4-N-(Benzhydryloxycarbonyl)cytosine)-1-acetic acid, a key intermediate
in nucleic acid and peptide nucleic acid (PNA) research. This document is intended for
researchers, scientists, and professionals in the fields of drug development and biotechnology.

Molecular Structure and Properties

(4-N-(Benzhydryloxycarbonyl)cytosine)-1-acetic acid, also known as Cytosine-Bhoc Acetic
Acid, is a protected derivative of cytosine. The benzhydryloxycarbonyl (Bhoc) group serves as
a protecting group for the exocyclic amine of the cytosine base, allowing for selective chemical
modifications at other positions.[1][2] The acetic acid moiety at the N-1 position provides a
handle for further conjugation, for example, in the synthesis of PNA monomers.[3]

Chemical Identifiers:

IUPAC Name: 2-[4-(benzhydryloxycarbonylamino)-2-oxopyrimidin-1-ylJacetic acid[2]

CAS Number: 186046-78-6[1][2][41[51[6][71[8][C][10]

Molecular Formula: C20H17N30s[3][4][6][7][8][9][10]

Molecular Weight: 379.37 g/mol [3][4][6][7][8][9][10]
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Below is a diagram representing the two-dimensional chemical structure of (4-N-
(Benzhydryloxycarbonyl)cytosine)-1-acetic acid.
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(1. Alkylation at N1 with Benzyl 2-bromoacetate)

'

Cytosine-1-benzylacetic acid

'

(2. Protection of N4 with Diphenylmethanol and CDD

(4-N-(diphenylmethoxycarbonyl)-cytosine)-1-acetate
(3. Saponification with LiOH)
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PNA Monomer Synthesis

64-N-(Bhoc)cytosine)-l-acetic acia GNA Backbone PrecursoD

PNA Ap@lications

[‘Solid-Phase PNA Synthesis]

PNA Oligomer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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